![molecular formula C12H15F2NO2 B2520237 [3,5-Difluoro-4-(oxan-4-yloxy)phenyl]methanamine CAS No. 1393330-71-6](/img/structure/B2520237.png)
[3,5-Difluoro-4-(oxan-4-yloxy)phenyl]methanamine
Overview
Description
[3,5-Difluoro-4-(oxan-4-yloxy)phenyl]methanamine, commonly known as DFOA, is a chemical compound that belongs to the class of phenylmethanamines. It is available for purchase from various chemical suppliers for research and development purposes .
Physical And Chemical Properties Analysis
The physical and chemical properties of [3,5-Difluoro-4-(oxan-4-yloxy)phenyl]methanamine, such as its melting point, boiling point, and density, are not provided in the search results . This information might be available in specialized chemical databases.Scientific Research Applications
Explosives and Energetic Materials
DFOA has been investigated as a component in melt-cast explosives. In one study, it was combined with 2,4,6,8,10,12-hexanitrohexaazaisowurtzitane (CL-20) to design a new explosive material. The goal was to achieve a balance between high energy output and low sensitivity. Molecular dynamics simulations revealed that a mass ratio of 40:60 (DFOA to CL-20) provided optimal stability and intermolecular interactions. Experimentally, this mixture demonstrated improved safety characteristics, including reduced friction sensitivity and increased thermal stability. Additionally, the detonation velocity was higher than that of traditional explosives .
Safety and Hazards
Future Directions
The future directions for research involving [3,5-Difluoro-4-(oxan-4-yloxy)phenyl]methanamine are not specified in the search results. Given that this compound is available for purchase for research and development purposes , it’s likely that it will continue to be studied in various scientific contexts.
properties
IUPAC Name |
[3,5-difluoro-4-(oxan-4-yloxy)phenyl]methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F2NO2/c13-10-5-8(7-15)6-11(14)12(10)17-9-1-3-16-4-2-9/h5-6,9H,1-4,7,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGLBMAQHKSSNJP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1OC2=C(C=C(C=C2F)CN)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[3,5-Difluoro-4-(oxan-4-yloxy)phenyl]methanamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl (4aR,7aS)-3,4,4a,5,7,7a-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate](/img/structure/B2520154.png)
![3-((6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one](/img/structure/B2520157.png)
![2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-3-(4-methylbenzyl)thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2520169.png)
![(2Z)-2-[(4-iodophenyl)imino]-2H-chromene-3-carboxamide](/img/structure/B2520173.png)
